Cas no 252736-36-0 (Furfuryl propyldisulfide)

• Product Name: Furfuryl propyldisulfide
• CAS No: 252736-36-0
• MF: C₈H₁₂OS₂
• MW: 188.310279846191
• CID: 67244
• PubChem ID: 15743318
• Update Time: 2025-10-29

Furfuryl propyldisulfide Chemical and Physical Properties

Names and Identifiers

• Furfuryl propyl disulfide
• 2-[(Propyldithio)methyl]furan
• PROPYLFURFURYLDISULPHIDE
• SCHEMBL6129961
• YCXWJNAAXGVFED-UHFFFAOYSA-N
• Furan, 2-((propyldithio)methyl)-
• CHEBI:179157
• Furfuryl propyl disulfide [FIFH]
• FURFURYL PROPYL DISULFIDE [FHFI]
• 252736-36-0
• Furan,2-[(propyldithio)methyl]-
• Propyl furfuryl disulfide
• 2-[(propyldisulfanyl)methyl]furan
• FEMA No. 3979
• 2-((Propyldisulfaneyl)methyl)furan
• UNII-HVD52TXC64
• HVD52TXC64
• 2-[(propyldisulanyl)methyl]uran
• NS00126844
• Furfuryl propyldisulfide

• Inchi： 1S/C8H12OS2/c1-2-6-10-11-7-8-4-3-5-9-8/h3-5H,2,6-7H2,1H3
• InChI Key： YCXWJNAAXGVFED-UHFFFAOYSA-N
• SMILES： S(CCC)SCC1=CC=CO1

Computed Properties

• Exact Mass: 188.03300
• Monoisotopic Mass: 188.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 121-123 ºC (18 mmHg)
• Flash Point: 109 ºC
• Refractive Index: 1.539-1.547
• PSA: 63.74000
• LogP: 3.57100
• FEMA: 3979

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Furfuryl propyldisulfide

Exploring Furfuryl propyldisulfide (CAS No. 252736-36-0): Properties, Applications, and Industry Trends

Furfuryl propyldisulfide (CAS No. 252736-36-0) is an organosulfur compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a derivative of furan and disulfide chemistry, this compound plays a crucial role in industries ranging from flavor and fragrance to specialty chemicals. Its molecular structure, characterized by a furfuryl group linked to a propyldisulfide moiety, contributes to its distinct reactivity and functionality.

The growing interest in sulfur-containing compounds like Furfuryl propyldisulfide aligns with current market trends favoring sustainable and bio-based chemicals. Researchers are particularly intrigued by its potential as a flavor enhancer in food technology, where it may serve as a key component in creating umami or savory notes. The compound's ability to participate in Maillard reaction pathways makes it valuable for developing complex flavor profiles in processed foods and culinary applications.

From a technical perspective, 252736-36-0 exhibits interesting physicochemical properties. The compound typically appears as a pale yellow to amber liquid with a characteristic sulfurous aroma, which becomes more pronounced at elevated temperatures. Its solubility profile shows preferential dissolution in organic solvents over water, making it particularly useful in non-aqueous formulations. The disulfide bond in its structure provides both stability and reactivity, allowing for controlled transformations under specific conditions.

Recent advancements in green chemistry have sparked new research directions for compounds like Furfuryl propyldisulfide. Scientists are exploring more sustainable synthesis routes that minimize environmental impact while maintaining high yields. Some innovative approaches include biocatalytic methods using enzymes or microbial systems, which align with the industry's shift toward eco-friendly production processes. These developments respond to increasing consumer demand for naturally-derived and sustainably-produced chemical ingredients.

In analytical chemistry, 252736-36-0 presents specific challenges and opportunities for characterization. Modern techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High Performance Liquid Chromatography) are commonly employed for its identification and quantification. The compound's unique mass fragmentation pattern and UV absorption characteristics facilitate its detection even in complex matrices, making it valuable for quality control in various applications.

The flavor and fragrance industry continues to be a primary market for Furfuryl propyldisulfide, where it contributes to the creation of meaty, roasted, or savory notes in food products. Its usage levels are carefully controlled, typically in the parts per million range, to achieve desired sensory effects without overwhelming other flavor components. Recent consumer trends toward plant-based meat alternatives have increased demand for such flavor compounds that can replicate traditional meaty tastes in vegetarian and vegan products.

Beyond food applications, Furfuryl propyldisulfide finds use in specialty chemical formulations. Its sulfur-containing structure makes it potentially valuable in corrosion inhibition systems, where disulfide compounds often demonstrate protective effects on metal surfaces. Additionally, researchers are investigating its role in polymer modification, where the reactive disulfide bond could enable crosslinking or other desirable material properties.

Storage and handling of CAS No. 252736-36-0 require standard precautions for organosulfur compounds. Optimal preservation involves protection from light and oxygen, typically achieved through nitrogen blanketing and amber glass containers. The compound's stability under various conditions is an active area of study, with particular focus on how temperature, pH, and other environmental factors affect its shelf life and performance characteristics.

Looking to the future, Furfuryl propyldisulfide is poised to benefit from several emerging technological trends. The integration of artificial intelligence in flavor design may lead to new applications by predicting optimal combinations with other aroma compounds. Similarly, advances in microencapsulation technologies could enhance its stability and controlled release in various products. As regulatory landscapes evolve, particularly concerning food additives and flavorings, ongoing research will be essential to fully understand and document the compound's safety profile.

For researchers and industry professionals seeking detailed technical information about 252736-36-0, current literature emphasizes the importance of understanding its structure-activity relationships. The spatial arrangement of its functional groups influences not only its flavor characteristics but also its chemical behavior in different environments. This knowledge is crucial for optimizing its use across various applications and for developing novel derivatives with enhanced or modified properties.

The commercial availability of Furfuryl propyldisulfide continues to expand as demand grows across multiple sectors. Suppliers are increasingly offering customized solutions, including specific purity grades or formulated blends tailored to particular applications. This trend reflects the broader movement toward specialty chemicals that address precise industry needs rather than generic, one-size-fits-all products.

In conclusion, Furfuryl propyldisulfide (CAS No. 252736-36-0) represents an intriguing intersection of chemistry, flavor science, and materials technology. Its unique properties and versatile applications position it as a compound of continuing interest across multiple industries. As research advances and market needs evolve, we can anticipate new discoveries and applications that will further expand the utility of this remarkable organosulfur compound.